Cas no 1006485-25-1 (1-ethyl-4-{6-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindol-1-yl}-1H-pyrazole)

• Product Name: 1-ethyl-4-{6-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindol-1-yl}-1H-pyrazole
• CAS No: 1006485-25-1
• MF: C₁₇H₂₀N₄
• MW: 280.367503166199
• MDL: MFCD08558190
• CID: 5214585
• PubChem ID: 19616583
• Update Time: 2025-10-29

1-ethyl-4-{6-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindol-1-yl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-4-yl)-6-methyl-2,3,4,9-tetrahydro-1H-beta-carboline
• 1-ethyl-4-{6-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindol-1-yl}-1H-pyrazole

• MDL： MFCD08558190
• Inchi： 1S/C17H20N4/c1-3-21-10-12(9-19-21)16-17-13(6-7-18-16)14-8-11(2)4-5-15(14)20-17/h4-5,8-10,16,18,20H,3,6-7H2,1-2H3
• InChI Key： HBKRHBAPTNJQBY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C2CCNC(C3=CN(CC)N=C3)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids

Additional information on 1-ethyl-4-{6-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindol-1-yl}-1H-pyrazole

Compound CAS No.1006485-25-1: 1-Ethyl-4-{6-Methyl-1H,2H,3H,4H,9H-Pyrido[3,4-b]Indol-1-Yl}-1H-Pyrazole

The compound with CAS No. 1006485-25-1, known as 1-Ethyl-4-{6-Methyl-1H,2H,3H,4H,9H-Pyrido[3,4-b]Indol-1-Yl}-1H-Pyrazole, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a pyridoindole moiety. The presence of the ethyl group and methyl substituents further enhances its chemical versatility and potential applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. The pyrazole ring is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. In the case of 1-Ethyl-4-{6-Methyl-Pyrido[3,4-b]Indol-1-Yl}-Pyrazole, the integration of the pyridoindole group introduces additional aromaticity and conjugation, which can significantly influence the compound's electronic properties and bioavailability.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels. The compound's stability under various conditions has been extensively studied, making it suitable for use in both laboratory settings and potential industrial applications.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting cancer cells. The pyridoindole moiety is known to exhibit anti-proliferative effects, while the ethyl group enhances lipophilicity, potentially improving the compound's ability to cross cellular membranes. These properties make it a strong candidate for further investigation in oncology research.

Beyond its medicinal applications, this compound has also been explored in the context of supramolecular chemistry. Its ability to form self-assembled structures under specific conditions has led to its use in the development of novel materials with potential applications in electronics and sensing technologies.

The latest research on this compound has focused on its photochemical properties. Studies have demonstrated that the conjugated system within the molecule exhibits strong fluorescence under UV light. This characteristic opens up possibilities for its use in bioimaging and optoelectronic devices.

In conclusion, CAS No. 1006485-25-1, or 1-Ethyl-4-{6-Methyl-Pyrido[3,4-b]Indol-1-Yl}-Pyrazole, represents a versatile molecule with a wide range of potential applications across multiple disciplines. Its unique structure and promising biological activity make it a valuable addition to both academic research and industrial development.